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Compound of Interest

Compound Name: NPC-15437 dihydrochloride

Cat. No.: B1258138

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed protocols and technical information for the preparation,
storage, and handling of stock solutions of NPC-15437 dihydrochloride, a selective and
competitive protein kinase C (PKC) inhibitor.

Introduction

NPC-15437 is a potent inhibitor of protein kinase C (PKC), with a reported ICso of 19 uM.[1][2]
It acts competitively by interacting with the C1 regulatory domain of the enzyme.[1] The
compound demonstrates selectivity for PKC-a over other isoforms and has minimal activity
against cAMP-dependent or calcium/calmodulin-dependent protein kinases.[1] Due to its role in
modulating PKC signaling, which is implicated in processes like memory and P-glycoprotein-
mediated resistance, NPC-15437 is a valuable tool in cellular signaling research.[3] Proper
preparation and storage of stock solutions are critical for ensuring experimental reproducibility
and accuracy.

Technical Data Summary

The following table summarizes the key quantitative data for NPC-15437 dihydrochloride.
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Property Value Source(s)
Molecular Weight 511.62 g/mol [3114]
CAS Number 141774-20-1 [41[5]
DMSO: 10 mg/mLDMF: 5-10
mg/mLEthanol: 2.5-5 mg/mL
- (sonication recommended)PBS
Solubility [11[4115]

(pH 7.2): 0.5-1 mg/mL (slightly
soluble, sonication

recommended)Water: Soluble

Storage (Solid)

Store desiccated at +4°C or
-20°C. Stable for at least 3-4
years at -20°C.

[11(3][41[5]

Storage (Solutions)

Prepare fresh if possible. If
storage is necessary, store at
-20°C for up to one month or
-80°C for up to one year. Avoid

repeated freeze-thaw cycles.

[1]14]

Experimental Protocols

Materials and Equipment
e NPC-15437 dihydrochloride powder

¢ Anhydrous dimethyl sulfoxide (DMSO)

o Phosphate-buffered saline (PBS), pH 7.2

» Sterile, polypropylene microcentrifuge tubes or vials

o Calibrated analytical balance

e \ortex mixer

e Sonicator (optional, recommended for aqueous solutions)
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o Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions

While the Safety Data Sheet (SDS) for NPC-15437 indicates it is not classified as a hazardous
substance, it is prudent to handle it with standard laboratory precautions.

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Avoid inhalation of the powder.

In case of contact, wash the affected area thoroughly with water.

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution

This protocol is recommended for creating a high-concentration, organic-based stock solution
suitable for further dilution into aqueous cell culture media or assay buffers.

Calculation:

e Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular Weight ( g/mol

)

e To prepare 1 mL of a 10 mM stock solution:
o Mass =1 mL x 10 mmol/L x 511.62 g/mol = 5.12 mg
Procedure:

o Equilibrate the NPC-15437 dihydrochloride vial to room temperature before opening to
prevent moisture condensation.

o Carefully weigh 5.12 mg of the powder and transfer it to a sterile microcentrifuge tube.
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Add 1 mL of anhydrous DMSO to the tube.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. Gentle warming or brief sonication can be used to aid dissolution if necessary.

The solution should be clear and free of particulates.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Protocol 2: Preparation of a 1 mg/mL PBS Stock
Solution

This protocol is for applications where DMSO may interfere with the experimental system. Note
that the solubility in aqueous buffers is significantly lower.

Procedure:

Equilibrate the NPC-15437 dihydrochloride vial to room temperature.
Weigh 1 mg of the powder and transfer it to a sterile microcentrifuge tube.
Add 1 mL of sterile PBS (pH 7.2).

Cap the tube and vortex vigorously.

Sonicate the solution for 5-10 minutes to aid dissolution.[4] The compound is described as
slightly soluble, so ensure no precipitate remains.[4]

It is highly recommended to prepare and use this aqueous solution on the same day.[1]

Storage and Stability

e Solid Compound: Store the powder at +4°C or -20°C, protected from moisture.[1][3][4][5]

e Stock Solutions: For DMSO stock solutions, aliquot and store at -20°C for short-term storage
(up to one month) or -80°C for long-term storage (up to one year).[1][4]
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o Working Dilutions: Aqueous solutions should ideally be prepared fresh for each experiment
from the frozen stock.[1] Before use, thaw frozen stock solutions at room temperature and

ensure any precipitate is redissolved.[1]

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow for stock solution preparation and
the biological pathway targeted by NPC-15437.
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Caption: Workflow for NPC-15437 Dihydrochloride Stock Solution Preparation.
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Caption: Simplified PKC Signaling Pathway showing inhibition by NPC-15437.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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